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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of BDP TR methyltetrazine, a fluorescent
probe designed for bioorthogonal labeling applications. The document details its
physicochemical and spectral properties, safety information based on available Safety Data
Sheets (SDS), and a generalized experimental protocol for its use in cell labeling via inverse
electron demand Diels-Alder (iEDDA) click chemistry.

Core Properties of BDP TR Methyltetrazine

BDP TR methyltetrazine is a fluorescent dye belonging to the borondipyrromethene (BODIPY)
class, functionalized with a methyltetrazine moiety. This combination allows for highly specific
and efficient labeling of target molecules functionalized with a trans-cyclooctene (TCO) group.
The "TR" designation indicates that its spectral properties are similar to Texas Red, emitting in
the red region of the visible spectrum.

Physicochemical and Spectral Data

The following tables summarize the key quantitative data for BDP TR methyltetrazine,
compiled from various suppliers.
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Identifier Value Source(s)
Product Name BDP TR methyltetrazine [1]

CAS Number 2183473-54-1 [1]
Molecular Formula C31H24BF2N702S [1]
Molecular Weight 607.5 g/mol [1]
Appearance Violet crystals [2][3]
Purity =>95% (typically ~98%) [11[3]
Solubility Soluble in DMF, DMSO, DCM [1112][3]
Spectral Property Value Source(s)
Excitation Maximum (Aex) 589 nm [1112][3]
Emission Maximum (Aem) 616 nm [1112][3]

Molar Extinction Coefficient (g)

60,000 M~icm~?

[1](21[3]

Fluorescence Quantum Yield

(®)

0.9

[1](2][3]

Safety Data Sheet (SDS) Information

The following safety information is based on available SDS documentation for BDP TR

methyltetrazine and similar tetrazine-containing compounds. Researchers must consult the

specific SDS provided by their supplier before handling this chemical.

Hazard Identification

Based on GHS classification, BDP TR methyltetrazine is considered hazardous.[4]
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Hazard Class Hazard Statement
Acute toxicity, Oral (Category 4) H302: Harmful if swallowed
Acute aquatic toxicity (Category 1) H400: Very toxic to aquatic life

H410: Very toxic to aquatic life with long lasting

Chronic aquatic toxicity (Category 1)
effects

GHS Pictograms:

L.alt text

L.alt text

Handling and Storage

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12282675?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Parameter Recommendation Source(s)

Storage Temperature -20°C [1112][5]

Store in the dark, desiccated.

Storage Conditions Avoid prolonged exposure to [2][5]
light.
Shipping Temperature Ambient temperature [1]

Wear protective gloves,
Personal Protective Equipment  chemical-resistant clothing, 6]
(PPE) safety goggles, and use in a

chemical fume hood.

If Swallowed: Call a POISON
CENTER or doctor. Rinse
mouth. If on Skin: Wash with

] ) plenty of water. If in Eyes:

First Aid Measures . . _ (41161

Rinse cautiously with water for
several minutes. Remove
contact lenses if present and

easy to do. Continue rinsing.

Dispose of contents/container

to an approved waste disposal
Disposal plant in accordance with local, [41[6]

regional, and national

regulations.

Experimental Protocols and Signaling Pathways

Signaling Pathway: Inverse Electron Demand Diels-
Alder (iEDDA) Reaction

BDP TR methyltetrazine functions through a bioorthogonal reaction known as the inverse
electron demand Diels-Alder (IEDDA) cycloaddition. [7][8]In this reaction, the electron-deficient
tetrazine ring of BDP TR methyltetrazine acts as the diene and rapidly reacts with an electron-
rich dienophile, typically a strained alkene like trans-cyclooctene (TCO). [9][10]This reaction is
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highly specific, proceeds quickly under physiological conditions without the need for a catalyst,
and its only byproduct is nitrogen gas. [9][11]

BDP TR iIEDDA
Methyltetrazine Cycloaddition
(Diene)

| Fluorescently Labeled
Biomolecule

TCO-tagged ﬁ

Biomolecule
(Dienophile)

Nitrogen Gas
(Byproduct)

Click to download full resolution via product page

Caption: The iIEDDA reaction between BDP TR methyltetrazine and a TCO-tagged

biomolecule.

Experimental Workflow: Live-Cell Labeling

The following is a generalized workflow for labeling intracellular proteins tagged with TCO using
BDP TR methyltetrazine. This protocol is adapted from general procedures for TCO-tetrazine
ligations. [11][12]Optimization of concentrations and incubation times is recommended for
specific cell lines and target proteins.
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Caption: A generalized workflow for live-cell labeling using BDP TR methyltetrazine.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b12282675/docs?utm_src=pdf-body-img#technical-guide-bdp-tr-methyltetrazine-for-bioorthogonal-labeling
https://www.benchchem.com/product/b12282675/docs?utm_src=pdf-body#technical-guide-bdp-tr-methyltetrazine-for-bioorthogonal-labeling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12282675?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Detailed Methodologies

1. Preparation of BDP TR Methyltetrazine Stock Solution:

Dissolve BDP TR methyltetrazine in anhydrous DMSO to prepare a 1-10 mM stock
solution.

Store the stock solution at -20°C, protected from light.
. Cell Preparation:

Seed mammalian cells expressing the TCO-modified protein of interest onto an appropriate
imaging plate or coverslip.

Culture the cells to the desired confluency (e.g., 60-80%) in a humidified incubator at 37°C
with 5% COs.

. Live-Cell Labeling:

On the day of the experiment, prepare a working solution of BDP TR methyltetrazine by
diluting the stock solution in pre-warmed complete cell culture medium to a final
concentration of 1-10 uM. It is recommended to perform a concentration titration to find the
optimal concentration for your specific application. [12] - Remove the culture medium from
the cells and wash once with pre-warmed phosphate-buffered saline (PBS).

Add the BDP TR methyltetrazine working solution to the cells.

Incubate the cells for 15-60 minutes at 37°C in a CO: incubator. The optimal incubation time
will depend on the cell type and the expression level of the target protein. [12] 4. Washing
and Imaging:

Remove the labeling solution from the cells.

Wash the cells two to three times with pre-warmed complete cell culture medium to remove
any unbound probe.

Replace the final wash with fresh pre-warmed imaging buffer (e.g., phenol red-free medium).
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+ Image the cells using a fluorescence microscope equipped with a filter set appropriate for the
ROX or Texas Red channel (Excitation: ~589 nm, Emission: ~616 nm).

¢ Acquire images to analyze the localization and dynamics of the labeled protein.

This guide provides a comprehensive starting point for researchers and professionals
interested in utilizing BDP TR methyltetrazine for bioorthogonal labeling. For optimal results, it
is essential to consult the specific product documentation and safety data sheets provided by
the manufacturer and to optimize protocols for the specific experimental system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: BDP TR Methyltetrazine for
Bioorthogonal Labeling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12282675/docs#technical-guide-bdp-tr-
methyltetrazine-for-bioorthogonal-labeling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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